Cas no 61549-04-0 (Heptanoic acid, 7,7'-thiobis-, didodecyl ester)
61549-04-0 structure
Product Name:Heptanoic acid, 7,7'-thiobis-, didodecyl ester
CAS No:61549-04-0
MF:C38H74O4S
MW:627.056771755219
CID:475264
PubChem ID:71394715
Update Time:2025-04-19
Heptanoic acid, 7,7'-thiobis-, didodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic acid, 7,7'-thiobis-, didodecyl ester
- dodecyl 7-(7-dodecoxy-7-oxoheptyl)sulfanylheptanoate
- Didodecyl 7,7'-sulfanediyldiheptanoate
- 61549-04-0
- DTXSID20816387
-
- Inchi: 1S/C38H74O4S/c1-3-5-7-9-11-13-15-17-21-27-33-41-37(39)31-25-19-23-29-35-43-36-30-24-20-26-32-38(40)42-34-28-22-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
- InChI Key: QXCBZOHADQBIFQ-UHFFFAOYSA-N
- SMILES: S(CCCCCCC(=O)OCCCCCCCCCCCC)CCCCCCC(=O)OCCCCCCCCCCCC
Computed Properties
- Exact Mass: 626.53112
- Monoisotopic Mass: 626.53078201g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 43
- Rotatable Bond Count: 38
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.9
- Topological Polar Surface Area: 77.9Ų
Experimental Properties
- PSA: 52.6
Heptanoic acid, 7,7'-thiobis-, didodecyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
61549-04-0 (Heptanoic acid, 7,7'-thiobis-, didodecyl ester) Related Products
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